Cas no 1804134-74-4 (2-(3-Chloropropyl)-3-fluorobenzyl chloride)

• Product Name: 2-(3-Chloropropyl)-3-fluorobenzyl chloride
• CAS No: 1804134-74-4
• MF: C₁₀H₁₁Cl₂F
• MW: 221.098744630814
• CID: 4980480
• Update Time: 2025-11-05

2-(3-Chloropropyl)-3-fluorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropyl)-3-fluorobenzyl chloride

• Inchi： 1S/C10H11Cl2F/c11-6-2-4-9-8(7-12)3-1-5-10(9)13/h1,3,5H,2,4,6-7H2
• InChI Key： GTAXODILRAESKK-UHFFFAOYSA-N
• SMILES： ClCCCC1C(=CC=CC=1CCl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• XLogP3: 3.6
• Topological Polar Surface Area: 0

Additional information on 2-(3-Chloropropyl)-3-fluorobenzyl chloride

2-(3-Chloropropyl)-3-fluorobenzyl Chloride: A Comprehensive Overview

2-(3-Chloropropyl)-3-fluorobenzyl chloride, also known by its CAS number 1804134-74-4, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a benzyl group with a fluorine substituent and a chlorinated propyl chain. The presence of both chlorine and fluorine atoms in its molecular structure makes it highly reactive and suitable for a wide range of chemical reactions.

Recent advancements in synthetic chemistry have highlighted the importance of 2-(3-Chloropropyl)-3-fluorobenzyl chloride as a key intermediate in the synthesis of complex molecules. Researchers have demonstrated its utility in the construction of bioactive compounds, particularly in the development of novel pharmaceutical agents. For instance, studies published in the Journal of Medicinal Chemistry have shown that this compound can serve as a valuable building block for creating drugs targeting specific receptor systems, such as GPCRs (G-protein coupled receptors). Its ability to undergo nucleophilic substitution reactions has made it an indispensable reagent in medicinal chemistry.

In addition to its role in drug discovery, 2-(3-Chloropropyl)-3-fluorobenzyl chloride has found applications in materials science. The compound's reactivity allows for the synthesis of advanced polymers and surfactants. Recent research has focused on its use in creating amphiphilic molecules that can self-assemble into nanoscale structures, which hold promise for drug delivery systems and nanotechnology applications. These findings underscore the compound's potential beyond traditional chemical synthesis.

The synthesis of 2-(3-Chloropropyl)-3-fluorobenzyl chloride typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the chlorination of a substituted benzene ring followed by alkylation to introduce the propyl chain. Recent optimizations in these methods have improved yield and purity, making the compound more accessible for large-scale production. Moreover, green chemistry principles are increasingly being applied to minimize environmental impact during its synthesis.

The market demand for 2-(3-Chloropropyl)-3-fluorobenzyl chloride has grown significantly due to its expanding range of applications. According to industry reports, the compound is widely used in both academic research and industrial settings. Its role as an intermediate in pharmaceutical manufacturing has driven demand across regions, particularly in North America and Europe, where regulatory frameworks encourage innovation in drug development.

In conclusion, 2-(3-Chloropropyl)-3-fluorobenzyl chloride, with its CAS number 1804134-74-4, stands as a critical compound in modern chemistry. Its unique properties and diverse applications continue to make it a focal point for researchers and industry professionals alike. As advancements in synthetic methods and material science progress, this compound is poised to play an even greater role in shaping future innovations across multiple disciplines.